Cas no 2228168-06-5 (tert-butyl N-2-(aminooxy)-2-methyl-1-phenylpropylcarbamate)

• Product Name: tert-butyl N-2-(aminooxy)-2-methyl-1-phenylpropylcarbamate
• CAS No: 2228168-06-5
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6396270
• PubChem ID: 165623860
• Update Time: 2025-06-25

tert-butyl N-2-(aminooxy)-2-methyl-1-phenylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(aminooxy)-2-methyl-1-phenylpropylcarbamate
• 2228168-06-5
• EN300-1873873
• tert-butyl N-[2-(aminooxy)-2-methyl-1-phenylpropyl]carbamate

• Inchi： 1S/C15H24N2O3/c1-14(2,3)19-13(18)17-12(15(4,5)20-16)11-9-7-6-8-10-11/h6-10,12H,16H2,1-5H3,(H,17,18)
• InChI Key： LRFCQHSRZGOTGZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C(C1C=CC=CC=1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-(aminooxy)-2-methyl-1-phenylpropylcarbamate

Introduction to Tert-butyl N-2-(aminooxy)-2-methyl-1-phenylpropylcarbamate (CAS No. 2228168-06-5)

Tert-butyl N-2-(aminooxy)-2-methyl-1-phenylpropylcarbamate, with the CAS number 2228168-06-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic applications and has been the subject of extensive studies in recent years.

The molecular structure of tert-butyl N-2-(aminooxy)-2-methyl-1-phenylpropylcarbamate consists of a carbamate group attached to a tert-butyl moiety, which is further linked to a 2-methyl-1-phenylpropyl chain. This configuration imparts distinct chemical reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. The presence of an aminooxy group at the 2-position enhances its utility in cross-coupling reactions and other organic transformations.

In recent years, there has been growing interest in exploring the applications of this compound in pharmaceutical research. Its structural features make it a promising candidate for developing novel therapeutic agents. Specifically, the carbamate group is known for its ability to participate in hydrogen bonding, which is essential for drug-receptor interactions. This property has led to investigations into its potential as a pharmacophore in the design of new drugs targeting various diseases.

One of the most notable areas where tert-butyl N-2-(aminooxy)-2-methyl-1-phenylpropylcarbamate has been applied is in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop new methodologies for constructing complex organic frameworks. For instance, its use in transition-metal-catalyzed reactions has enabled the efficient preparation of heterocyclic compounds, which are prevalent in many pharmaceuticals. These findings highlight its importance as a building block in medicinal chemistry.

The compound's stability under various reaction conditions also makes it an attractive choice for industrial applications. Unlike some other intermediates that degrade under harsh conditions, tert-butyl N-2-(aminooxy)-2-methyl-1-phenylpropylcarbamate maintains its integrity, allowing for scalable synthesis and purification processes. This reliability has been particularly valuable in large-scale pharmaceutical manufacturing, where consistency and yield are critical factors.

Recent studies have also explored the potential of this compound in materials science. Its unique chemical properties have been investigated for their role in developing new polymers and coatings. The ability to incorporate functional groups like carbamate and aminooxy into polymer backbones has led to materials with enhanced mechanical strength and chemical resistance. These advancements underscore the versatility of tert-butyl N-2-(aminooxy)-2-methyl-1-phenylpropylcarbamate beyond traditional pharmaceutical applications.

In conclusion, tert-butyl N-2-(aminooxy)-2-methyl-1-phenylpropylcarbamate (CAS No. 2228168-06-5) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural features and chemical reactivity make it indispensable in pharmaceutical research, while its stability and versatility also open doors to innovative applications in materials science. As research continues to uncover new uses for this compound, its importance is likely to grow even further.